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Compound of Interest

Compound Name: Ferric acetate

Cat. No.: B012327

Essential Safety and Handling Guide for Ferric
Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of ferric acetate, a reddish-brown solid utilized as a mordant in dyeing and as a
laboratory reagent.[1] Adherence to these protocols is critical to mitigate risks and ensure a
safe laboratory environment.

Properties and Hazards of Ferric Acetate

Ferric acetate, with the chemical formula Fe(Cz2Hs032)s, is a combustible solid.[1][2] It is soluble
in alcohol and acids but insoluble in water.[2][3] The compound is known to be an irritant to the
skin and respiratory system upon exposure.[1][4] It can cause serious eye irritation and may
lead to skin burns and ulcerations with prolonged contact.[4] Inhalation of dust may result in
respiratory irritation.[4]
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Quantitative Data for Ferric Acetate

Molecular Formula

CeHoFeOe[5]

Molecular Weight

232.98 g/mol [5]

Acute Oral Toxicity (LD50)

3250 mg/kg [Rat][4]

Appearance

Reddish-brown solid[1]

Solubility

Soluble in alcohol and acids; insoluble in
water[2][3]

Personal Protective Equipment (PPE)

To ensure safety when handling ferric acetate, the following personal protective equipment is

mandatory:

[7]

and certified dust respirator.[4][6]

Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles.[6][7]
Hand Protection: Chemical-resistant gloves must be worn. Inspect gloves prior to use.[6][7]

Skin Protection: A lab coat or other protective clothing is required to prevent skin contact.[4]

Respiratory Protection: In case of insufficient ventilation or dust formation, use an approved

Operational Plan for Safe Handling

A systematic approach is crucial for handling ferric acetate safely from receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][8]

o Keep away from heat, sources of ignition, and combustible materials.[4]
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o Store separately from foodstuff containers and incompatible materials.[6]
2. Handling and Use:

o Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation.

[61[9]
e Avoid contact with skin and eyes.[6]
e Do not breathe dust.[4]
e Use non-sparking tools to prevent ignition.[6]
e Ensure that eyewash stations and safety showers are readily accessible.[7]
3. Accidental Spills:

 In case of a small spill, use appropriate tools to collect the solid material and place it in a
suitable container for waste disposal.[4]

o For a large spill, evacuate the area. Avoid contact with the spilled material and prevent it
from entering sewers or confined areas.[4] Keep the substance damp with a water spray to
minimize dust.[4]

Emergency First-Aid Procedures
Immediate response is critical in case of exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, keeping
eyelids open.[4] Seek immediate medical attention.[4]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[6] If irritation persists, seek medical attention.[4]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.[6] Seek
immediate medical attention.[6]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6] Never give anything by
mouth to an unconscious person and seek immediate medical attention.[6]

Disposal Plan
Proper disposal of ferric acetate waste is essential to prevent environmental contamination.

o Waste Collection: Collect waste material in a suitable, closed container labeled for chemical
waste.[6]

» Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[6]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can be
offered for recycling or reconditioning.[6] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[6]

o Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations.[9]

Below is a diagram illustrating the safe handling and disposal workflow for Ferric Acetate.
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Caption: Workflow for safe handling and disposal of Ferric Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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